Cas no 2649083-92-9 (4-Bromo-2-fluoro-1-(1-isocyanatoethyl)benzene)

• Product Name: 4-Bromo-2-fluoro-1-(1-isocyanatoethyl)benzene
• CAS No: 2649083-92-9
• MF: C₉H₇BrFNO
• MW: 244.060384988785
• CID: 5762600
• PubChem ID: 117046785
• Update Time: 2025-05-20

4-Bromo-2-fluoro-1-(1-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2649083-92-9
• EN300-1909638
• 4-bromo-2-fluoro-1-(1-isocyanatoethyl)benzene
• 4-Bromo-2-fluoro-1-(1-isocyanatoethyl)benzene

• Inchi： 1S/C9H7BrFNO/c1-6(12-5-13)8-3-2-7(10)4-9(8)11/h2-4,6H,1H3
• InChI Key： RAGBJNZLXNBVJW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C)N=C=O

Computed Properties

• Exact Mass: 242.96950g/mol
• Monoisotopic Mass: 242.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.4Ų

Additional information on 4-Bromo-2-fluoro-1-(1-isocyanatoethyl)benzene

4-Bromo-2-fluoro-1-(1-isocyanatoethyl)benzene (CAS No. 2649083-92-9)

4-Bromo-2-fluoro-1-(1-isocyanatoethyl)benzene, also known by its CAS number 2649083-92-9, is a versatile aromatic compound with a unique combination of functional groups. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its potential applications in synthesizing advanced materials and bioactive molecules. The presence of a bromine atom at the para position, a fluorine atom at the ortho position, and an isocyanate group at the meta position makes this compound highly reactive and customizable for various chemical transformations.

The isocyanate group in 4-bromo-2-fluoro-1-(1-isocyanatoethyl)benzene is particularly valuable for its ability to undergo nucleophilic addition reactions. This reactivity has been exploited in the development of polyurethanes, which are widely used in the manufacturing of foams, adhesives, and coatings. Recent studies have highlighted the potential of this compound as a precursor for synthesizing novel polyurethane derivatives with enhanced mechanical properties and thermal stability. For instance, researchers have demonstrated that incorporating this compound into polyurethane formulations can significantly improve their resistance to environmental stressors such as UV radiation and moisture.

In addition to its role in polymer chemistry, 4-bromo-2-fluoro-1-(1-isocyanatoethyl)benzene has shown promise in drug discovery efforts. The bromine and fluorine substituents contribute to the compound's electronic properties, making it an attractive candidate for designing bioactive molecules with specific pharmacological profiles. Recent advancements in medicinal chemistry have focused on leveraging the reactivity of this compound to synthesize intermediates for anti-cancer drugs and neuroprotective agents. For example, studies have shown that derivatives of this compound can modulate key signaling pathways involved in tumor growth and neurodegenerative diseases.

The synthesis of 4-bromo-2-fluoro-1-(1-isocyanatoethyl)benzene typically involves a multi-step process that combines electrophilic aromatic substitution with nucleophilic addition reactions. The bromination and fluorination steps are carefully controlled to ensure high regioselectivity, while the introduction of the isocyanate group requires precise stoichiometry to achieve optimal yields. Researchers have recently explored alternative synthetic routes that utilize microwave-assisted synthesis or continuous-flow reactors to enhance reaction efficiency and reduce production costs.

From an environmental perspective, 4-bromo-2-fluoro-1-(1-isocyanatoethyl)benzene has been evaluated for its biodegradability and toxicity profile. Initial studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to assess its long-term impact on aquatic ecosystems. Regulatory agencies have also expressed interest in understanding the potential risks associated with this compound's widespread use in industrial applications.

In conclusion, 4-bromo-2-fluoro-1-(1-isocyanatoethyl)benzene (CAS No. 2649083-92-9) represents a valuable building block in modern organic chemistry. Its unique combination of functional groups enables a wide range of applications across diverse industries, from materials science to pharmaceuticals. As researchers continue to explore new synthetic methods and applications for this compound, it is likely to play an increasingly important role in driving innovation across these fields.